Cas no 83506-70-1 (5,8-Quinolinedione, 6-chloro-, hydrochloride)

• Product name: 5,8-Quinolinedione, 6-chloro-, hydrochloride
• CAS No: 83506-70-1
• MF: C₉H₄NO₂Cl^.HCl
• MW: 230.0475
• CID: 669775
• PubChem ID: 13029629

5,8-Quinolinedione, 6-chloro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,8-Quinolinedione, 6-chloro-, hydrochloride
• 6-chloroquinoline-5,8-dione,hydrochloride
• DTXSID40515688
• 6-Chloroquinoline-5,8-dione--hydrogen chloride (1/1)
• 83506-70-1
• 6-chloroquinoline-5,8-dione hydrochloride

• Inchi： InChI=1S/C9H4ClNO2.ClH/c10-6-4-7(12)8-5(9(6)13)2-1-3-11-8;/h1-4H;1H
• InChI Key： RPMONGAMYUTPIY-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=O)C=C(C2=O)Cl)N=C1.Cl

Computed Properties

• Exact Mass: 228.9697338g/mol
• Monoisotopic Mass: 228.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų